
Prosulfocarb: A Technical Guide to its Molecular
Structure, Properties, and Mechanism of Action

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Prosulfocarb

Cat. No.: B1679731 Get Quote

Prosulfocarb is a selective thiocarbamate herbicide utilized for the pre-emergence and early

post-emergence control of annual grasses and various broadleaf weeds.[1] Primarily applied in

the cultivation of cereals like wheat and barley, as well as in potato and onion crops, it functions

by disrupting lipid synthesis in susceptible plants.[1] This guide provides a detailed overview of

its chemical structure, physicochemical properties, and the biochemical pathways it inhibits.

Molecular Structure and Chemical Formula
Prosulfocarb is chemically identified as S-benzyl N,N-dipropylcarbamothioate.[2] It is a

monothiocarbamic ester characterized by two propyl groups attached to the nitrogen atom and

a benzyl group linked to the sulfur atom.[2]

The chemical and molecular properties of Prosulfocarb are summarized below.
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Property Value Citation(s)

Chemical Formula C₁₄H₂₁NOS [2]

Molecular Weight 251.39 g/mol

CAS Number 52888-80-9

IUPAC Name
S-benzyl N,N-

dipropylcarbamothioate

Appearance Light yellow to amber liquid

Melting Point -10 °C

Boiling Point 248 °C

Water Solubility 200 ppm

Vapor Pressure 1.2 x 10⁻⁵ mmHg at 25°C

SMILES String
CCCN(CCC)C(=O)SCc1ccccc

1

InChI Key
NQLVQOSNDJXLKG-

UHFFFAOYSA-N

Mechanism of Action: Inhibition of Lipid Synthesis
Prosulfocarb's herbicidal activity stems from its role as a lipid synthesis inhibitor. Specifically, it

targets the biosynthesis of very-long-chain fatty acids (VLCFAs), which are fatty acids with

chain lengths of more than 18 carbon atoms. These VLCFAs are essential components of plant

cell membranes, waxes, and suberin, which are critical for cell division, cuticle formation, and

overall growth.

The mechanism involves the inhibition of the VLCFA elongase (VLCFAE) enzyme complex.

This enzyme system catalyzes the sequential addition of two-carbon units to an acyl-CoA

substrate, progressively increasing the fatty acid chain length. By blocking this process,

Prosulfocarb prevents the formation of VLCFAs, leading to a failure in cell membrane

development and ultimately causing the death of the weed seedling before it can emerge from
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the soil. This mode of action is distinct from that of ACCase-inhibiting herbicides, which block

an earlier step in fatty acid synthesis.
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Click to download full resolution via product page

Caption: Mechanism of Prosulfocarb action on Very-Long-Chain Fatty Acid (VLCFA)

synthesis.

Experimental Protocols
Synthesis of Prosulfocarb
Several methods for the synthesis of Prosulfocarb have been patented. A common industrial

approach avoids a one-step process, which can lead to undesirable side-reactions between

benzylchloride and the amine, instead opting for a two-step process.

Method 1: Synthesis via Carbonoxysulfide This method is designed to control the reaction and

maximize yield.

Preparation of Di-n-propylamine Solution: A mixture of di-n-propylamine and water is

prepared in a reactor.

Addition of Carbonoxysulfide (COS): Gaseous carbonoxysulfide is continuously added to the

stirred aqueous di-n-propylamine mixture over a period of approximately 100 minutes at a

controlled temperature of 5-15°C.

Delayed Addition of Benzylchloride: The continuous addition of benzylchloride to the reaction

mixture is initiated only after approximately 30-60% of the total required carbonoxysulfide

has been added.

pH Control: The addition of benzylchloride is performed under pH control, maintained by the

addition of sodium hydroxide.

Purification: The crude product is purified via steam-stripping under reduced pressure to

achieve an assay of over 99%.

Method 2: Synthesis from Phosgene An alternative synthesis route involves the use of

phosgene.

Reaction of Dipropylamine with Phosgene: Dipropylamine is reacted with phosgene,

resulting in the substitution of one chlorine atom on the phosgene molecule by the amine.
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Reaction with Benzyl Mercaptan: The intermediate product is then combined with benzyl

mercaptan, which substitutes the remaining chlorine atom.

Alternative Order: The synthesis is also possible by first reacting benzyl mercaptan with

phosgene, followed by the addition of dipropylamine.

Analytical Determination
The quantification of Prosulfocarb in various matrices is typically performed using

chromatographic techniques such as Gas Chromatography (GC) or High-Performance Liquid

Chromatography (HPLC).

Method: Gas Chromatography-Mass Spectrometry (GC-MS) for Potato Flour Samples This

method provides a framework for the direct determination of Prosulfocarb in a solid food

matrix.

Standard Preparation: A stock solution of Prosulfocarb (e.g., ~3110 mg/kg) is prepared in

methanol. Working standard solutions are created by diluting this stock solution.

Sample Preparation: A known weight of the potato flour sample is spiked with a known

concentration of Prosulfocarb standard solution for validation purposes. An appropriate

extraction and clean-up procedure, such as QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe), is typically employed to isolate the analyte from the matrix.

GC-MS Analysis: The prepared sample extract is injected into the GC-MS system.

Column: HP-5MS column is suitable for separation.

Oven Program: An optimized temperature program is required to achieve separation within

a reasonable time (e.g., 10 minutes).

Detection: A mass selective detector (MS) is used for identification and quantification.

Validation: The method's analytical performance is validated by determining the Limit of

Detection (LOD), Limit of Quantification (LOQ), linear working range, and relative standard

deviation (%RSD). For Prosulfocarb in potato flour, reported values are:

LOD: 0.54 mg/kg
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LOQ: 1.80 mg/kg

Linear Range: 2.4-96.6 mg/kg

%RSD: 7.7%

Method: High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)

This method is suitable for analyzing Prosulfocarb in aqueous samples.

Sample Pre-treatment: Water samples are first filtered to remove particulate matter. Solid-

phase extraction (SPE) with C18 cartridges is used to concentrate the analyte and clean up

the sample.

HPLC System:

Column: A reverse-phase C18 column is used for separation.

Mobile Phase: A gradient elution using a mixture of acetonitrile and an aqueous solution of

a weak acid (e.g., phosphoric acid or formic acid for MS compatibility) is employed.

Detection: A Diode-Array Detector (DAD) is set to a specific wavelength (e.g., 220 nm) for

detection and quantification.

Confirmation: To confirm the identity of the detected compound, the analysis can be repeated

on a second column with different polarity, such as a cyano (CN) column.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Prosulfocarb: A Technical Guide to its Molecular
Structure, Properties, and Mechanism of Action]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1679731#prosulfocarb-molecular-
structure-and-chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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